![molecular formula C8H10N4OS B2674293 (E)-methoxy(1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethylidene)amine CAS No. 478245-69-1](/img/structure/B2674293.png)
(E)-methoxy(1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethylidene)amine
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Description
(E)-methoxy(1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethylidene)amine, also known as METTA, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
- Studies have explored the potential of MFCD02083488 as an anticancer agent. Its structure–activity relationship (SAR) has been investigated to understand its interactions with cancer-related targets. Researchers aim to design and develop new target-oriented drugs for cancer treatment based on this scaffold .
- MFCD02083488 has shown promise as an antimicrobial agent. Investigations have focused on its efficacy against bacteria, fungi, and other pathogens. Understanding its mechanism of action and optimizing its structure for enhanced antimicrobial activity are ongoing research areas .
- Preclinical studies suggest that MFCD02083488 possesses analgesic and anti-inflammatory properties. Researchers have explored its potential in pain management and inflammation-related disorders .
- The compound’s antioxidant properties have been investigated. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases. Researchers continue to explore MFCD02083488’s potential in this context .
- MFCD02083488 has been studied as an enzyme inhibitor. It shows activity against enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase. These enzymes are relevant in various physiological processes and diseases .
- Researchers have explored the antitubercular activity of MFCD02083488. Tuberculosis remains a global health concern, and novel compounds like this one are evaluated for their efficacy against Mycobacterium tuberculosis .
Anticancer Properties
Antimicrobial Activity
Analgesic and Anti-Inflammatory Effects
Antioxidant Activity
Enzyme Inhibition
Antitubercular Potential
properties
IUPAC Name |
(E)-N-methoxy-1-(6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)ethanimine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4OS/c1-5(11-13-3)7-6(2)12-8(14-7)9-4-10-12/h4H,1-3H3/b11-5+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRINKJJGPDTYSB-VZUCSPMQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC2=NC=NN12)C(=NOC)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(SC2=NC=NN12)/C(=N/OC)/C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-methoxy(1-{6-methyl-[1,2,4]triazolo[3,2-b][1,3]thiazol-5-yl}ethylidene)amine |
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